(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)methanol
Overview
Description
“(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)methanol” is a chemical compound with the molecular formula C7H10N2O2 . It has a molecular weight of 154.17 . The compound is stored at room temperature and is in liquid form . It is supplied by Matrix Scientific and is classified as an irritant .
Molecular Structure Analysis
The InChI code for “(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)methanol” is 1S/C7H10N2O2/c10-4-6-8-7 (11-9-6)5-2-1-3-5/h5,10H,1-4H2 . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and the types of bonds between them.
Physical And Chemical Properties Analysis
“(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)methanol” is a liquid at room temperature . Its InChI code is 1S/C7H10N2O2/c10-4-6-8-7 (11-9-6)5-2-1-3-5/h5,10H,1-4H2 , which provides information about its molecular structure.
Scientific Research Applications
Antibacterial Activity
Many 1,2,4-oxadiazole derivatives, including “(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)methanol”, have been found to exhibit strong antibacterial effects. For instance, certain derivatives have shown significant antibacterial activity against Xanthomonas oryzae pv. oryzae (Xoo) and Xanthomonas oryzae pv. oryzicola (Xoc), which are known to cause serious diseases in rice .
Antifungal Activity
1,2,4-Oxadiazole derivatives have also been found to have antifungal properties. They can potentially be used to combat fungal diseases that pose a significant threat to global agriculture .
Antiviral Activity
These compounds have been found to exhibit antiviral properties, making them potential candidates for the development of new antiviral drugs .
Anticancer Activity
1,2,4-Oxadiazole derivatives have been found to exhibit anticancer properties, suggesting their potential use in cancer treatment .
Anti-inflammatory and Analgesic Properties
These compounds have been found to have anti-inflammatory and analgesic properties, making them potential candidates for the development of new pain relief and anti-inflammatory drugs .
Antioxidant Activity
1,2,4-Oxadiazole derivatives have been found to exhibit antioxidant properties, which could be beneficial in the treatment of diseases caused by oxidative stress .
Blood Pressure Lowering Activity
These compounds have been found to have blood pressure lowering properties, suggesting their potential use in the treatment of hypertension .
Use in Agriculture
1,2,4-Oxadiazole derivatives can act as plant protection agents due to their herbicidal, insecticidal, and fungicidal activity. This makes them valuable in modern agriculture .
Safety and Hazards
properties
IUPAC Name |
(5-cyclobutyl-1,2,4-oxadiazol-3-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c10-4-6-8-7(11-9-6)5-2-1-3-5/h5,10H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGAMUGSDYPGXST-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C2=NC(=NO2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50650913 |
Source
|
| Record name | (5-Cyclobutyl-1,2,4-oxadiazol-3-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50650913 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)methanol | |
CAS RN |
915925-42-7 |
Source
|
| Record name | (5-Cyclobutyl-1,2,4-oxadiazol-3-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50650913 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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